Cas no 847820-10-4 (2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide)

• Product name: 2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide
• CAS No: 847820-10-4
• MF: C₁₃H₁₆I₂N₂
• MW: 454.088487625122
• CID: 1826178
• PubChem ID: 71414530

2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyridinium, 1,4,4'-trimethyl-, iodide
• 1,4,4'-Trimethyl-2,2'-bipyridinium iodide
• 1,4-dimethyl-2-(4-methylpyridin-1-ium-2-yl)pyridin-1-ium,diiodide
• 1,4,4'-Trimethyl-2,2'-bipyridin-1-ium diiodide
• J-400096
• DTXSID30833984
• 847820-10-4

• Inchi： InChI=1S/C13H15N2.2HI/c1-10-4-6-14-12(8-10)13-9-11(2)5-7-15(13)3;;/h4-9H,1-3H3;2*1H/q+1;;/p-1
• InChI Key： BVHBPIYIAVAFME-UHFFFAOYSA-M
• SMILES： CC1=CC(=[NH+]C=C1)C2=[N+](C=CC(=C2)C)C.[I-].[I-]

Computed Properties

• Exact Mass: 453.94029g/mol
• Monoisotopic Mass: 453.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18Ų